Cas no 62715-96-2 (1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-)

• Product Name: 1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-
• CAS No: 62715-96-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 390578
• PubChem ID: 71373793
• Update Time: 2025-04-19

1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-
• 1-(4,5,6,7-tetrahydroindazol-1-yl)prop-2-en-1-one
• 62715-96-2
• DTXSID30796606
• 1-(4,5,6,7-Tetrahydro-1H-indazol-1-yl)prop-2-en-1-one

• Inchi： 1S/C10H12N2O/c1-2-10(13)12-9-6-4-3-5-8(9)7-11-12/h2,7H,1,3-6H2
• InChI Key： VWYIUPVGPPRJIU-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1C2=C(C=N1)CCCC2

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų